Cas no 2228419-14-3 (1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid
• CAS No: 2228419-14-3
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5900938
• PubChem ID: 165689042
• Update Time: 2025-06-08

1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid
• EN300-1922363
• 2228419-14-3

• Inchi： 1S/C12H13BrO3/c13-8-4-3-5-9(14)10(8)12(11(15)16)6-1-2-7-12/h3-5,14H,1-2,6-7H2,(H,15,16)
• InChI Key： FQKCFPKHOGYOCR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1(C(=O)O)CCCC1)O

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid

Introduction to 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2228419-14-3)

1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2228419-14-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif—a cyclopentane ring substituted with a carboxylic acid group and a brominated phenyl ring—has emerged as a promising scaffold for the development of novel therapeutic agents. The presence of both hydroxyl and bromine substituents on the aromatic ring introduces a rich chemical diversity, making it an attractive candidate for further functionalization and derivatization.

The structure of 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid is of particular interest due to its potential biological activity. The cyclopentane moiety is known to enhance binding affinity and metabolic stability, while the phenyl ring, with its hydroxyl and bromine substituents, provides multiple sites for interaction with biological targets. This combination has led to its exploration in various pharmacological contexts, including the development of kinase inhibitors, anti-inflammatory agents, and even potential candidates for oncological applications.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can modulate protein-protein interactions and enzyme activities. 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid has been studied for its ability to interact with specific amino acid residues in target proteins, particularly those involved in signal transduction pathways. Its molecular geometry allows for precise positioning of functional groups, which is crucial for achieving high selectivity and efficacy.

One of the most compelling aspects of this compound is its versatility in drug design. The carboxylic acid group can be easily converted into esters or amides, expanding its utility in peptidomimetic chemistry. Additionally, the bromine atom serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups, further diversifying the chemical space explored by medicinal chemists.

The synthesis of 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid has been optimized by several research groups to ensure high yields and purity. Common synthetic routes involve the Friedel-Crafts acylation of 2-bromo-6-hydroxybenzoic acid with cyclopentanone derivatives, followed by hydrolysis to yield the desired carboxylic acid functionality. Advances in catalytic systems have also enabled more efficient and sustainable synthetic pathways, aligning with green chemistry principles.

Recent studies have highlighted the potential of 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid as an intermediate in the development of small-molecule inhibitors targeting protein kinases. Protein kinases are critical enzymes involved in numerous cellular processes, making them key targets for therapeutic intervention. By leveraging the structural features of this compound, researchers have designed molecules that exhibit potent inhibitory activity against specific kinases while maintaining good selectivity over related enzymes.

The pharmacokinetic properties of 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid have been evaluated through preclinical studies, providing insights into its metabolic stability and bioavailability. Initial data suggest that this compound exhibits reasonable solubility in aqueous buffers and moderate oral bioavailability, making it a viable candidate for further development into an oral therapeutic agent. Additionally, its favorable pharmacokinetic profile suggests potential for once-daily dosing regimens.

In conclusion, 1-(2-bromo-6-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2228419-14-3) represents a structurally intriguing and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.